Cas no 4410-32-6 ( )

  structure
  structure
Product Name: 
CAS No:4410-32-6
MF:C15H15NO2
MW:241.285104036331
CID:929332
PubChem ID:222718
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-hydroxy-2-phenylacetamide
    • AC1L5C0X
    • AC1Q5OX6
    • AR-1K6165
    • mandelic acid N-benzylamide
    • N-benzyl mandelamide
    • N-benzyl-2-hydroxy-2-phenyl-acetamide
    • N-benzyl-2-hydroxy-2-phenylethanamide
    • N-benzyl-2-hydroxyl-2-phenylacetamide
    • N-benzylamide of mandelic acid
    • NSC9520
    • Oprea1_117855
    • SureCN4158853
    • SR-01000205414
    • CHEMBL5307407
    • NSC-9520
    • SR-01000205414-1
    • N-benzyl mandelic amide
    • N-Benzyl-2-hydroxy-2-phenylacetamide #
    • SCHEMBL4158853
    • Phenylacetylamino, N-benzyl-.alpha.-hydroxy-, (2'.alpha)-
    • DTXSID20278724
    • Cambridge id 5335997
    • 4410-32-6
    • AKOS003852276
    • SY345972
    • Phenylacetylamino, N-benzyl-.alpha.-hydroxy-, (2'.alpha.-
    • NSC 9520
    •  
    • Inchi: 1S/C15H15NO2/c17-14(13-9-5-2-6-10-13)15(18)16-11-12-7-3-1-4-8-12/h1-10,14,17H,11H2,(H,16,18)
    • InChI Key: PBBKIPKCSOHKOQ-UHFFFAOYSA-N
    • SMILES: OC(C(NCC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
  • LogP: 2.42730
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